1-Palmitoyl-2-(5-hydroxy-8-oxo-6-octenoyl)-sn-glycero-3-phosphatidylcholine
Overview
Description
1-Palmitoyl-2-(5-hydroxy-8-oxo-6-octenoyl)-sn-glycero-3-phosphatidylcholine is a 1,2-diacyl-sn-glycero-3-phosphocholine.
Scientific Research Applications
Analysis of Phosphatidylcholine Hydrolysis Products
A study developed a quantitative analysis method for phosphatidylcholine hydrolysis products, including 1-hydroxy-2-palmitoyl-sn-glycero-3-phosphocholine and related compounds, using high-performance liquid chromatography. This method aids in controlling the acyl migration process of lysophosphatidylcholine (LPC) regioisomers in common solvents used in PC synthesis or modification (Kiełbowicz et al., 2012).
Metabolism of Phospholipid Aldehydes
A study on aldose reductase-catalyzed reduction of phospholipid aldehydes revealed that aldose reductase metabolizes several structurally diverse phospholipid aldehydes, suggesting its significant role in the metabolism of oxidized phospholipids, which could regulate pro-inflammatory and immunogenic effects (Srivastava et al., 2004).
Permeability of Liposomes
Research on the permeability of liposomes containing hydroxylated fatty acids, including variants of phosphatidylcholines, showed increased permeability to small nonelectrolytes compared to non-hydroxylated counterparts. This suggests that specific phosphatidylcholine derivatives can influence membrane permeability (Isaacson et al., 1989).
Antioxidant and Antimicrobial Properties
A study synthesized novel phenoylated phosphatidylcholines from 1,2-dipalmitoyl phosphatidylcholine and phenolic acids, exhibiting significant in vitro antioxidant and antimicrobial activities. This highlights the potential of structurally modified phosphatidylcholines in antimicrobial and antioxidant applications (Balakrishna et al., 2017).
properties
Molecular Formula |
C32H60NO10P |
|---|---|
Molecular Weight |
649.8 g/mol |
IUPAC Name |
[3-hexadecanoyloxy-2-[(E)-5-hydroxy-8-oxooct-6-enoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
InChI |
InChI=1S/C32H60NO10P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-22-31(36)40-27-30(28-42-44(38,39)41-26-24-33(2,3)4)43-32(37)23-18-20-29(35)21-19-25-34/h19,21,25,29-30,35H,5-18,20,22-24,26-28H2,1-4H3/b21-19+ |
InChI Key |
LQATVQHXAXOSAU-XUTLUUPISA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC(/C=C/C=O)O |
SMILES |
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC(C=CC=O)O |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC(C=CC=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(E)-[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]methylideneamino]thiourea](/img/structure/B1235191.png)
![4-{[(E)-2-(2-pyridylcarbonyl)hydrazono]methyl}phenyl 2-chlorobenzoate](/img/structure/B1235192.png)
![[(E)-[3-bromo-4-[(2-fluorophenyl)methoxy]-5-methoxyphenyl]methylideneamino]thiourea](/img/structure/B1235193.png)
![(2E)-2-[(2Z,4E)-3,5-bis(3-heptyl-4-methyl-1,3-thiazol-3-ium-2-yl)penta-2,4-dienylidene]-3-heptyl-4-methyl-1,3-thiazole](/img/structure/B1235196.png)
![(2R,3S,5R,6R,7R,12R)-2-hydroxy-7-methyl-12-prop-1-en-2-ylspiro[4,10-dioxatetracyclo[7.2.1.02,7.03,5]dodecane-6,2'-oxirane]-11-one](/img/structure/B1235201.png)
